2-Bromo-4-chloro-N-hydroxybenzamide

• Molecular Formula: C7H5BrClNO2
• Molecular Weight: 250.48 g/mol
• IUPAC Name: 2-bromo-4-chloro-N-hydroxybenzamide
• InChI: InChI=1S/C7H5BrClNO2/c8-6-3-4(9)1-2-5(6)7(11)10-12/h1-3,12H,(H,10,11)
• InChI Key: GDUMDJMHZGYSBF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Br)C(=O)NO

Description

2-Bromo-4-chloro-N-hydroxybenzamide is a halogenated benzamide derivative with the molecular formula C₇H₅BrClNO₂ (calculated molecular weight: ~251.35 g/mol). Its structure features a benzene ring substituted with bromine (position 2), chlorine (position 4), and an N-hydroxybenzamide functional group. The electron-withdrawing nature of the bromo and chloro substituents, combined with the hydrogen-bonding capability of the N-hydroxy group, influences its physicochemical properties, including solubility, acidity, and reactivity. While direct experimental data for this compound are absent in the provided evidence, insights can be inferred from structurally related benzamide derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-4-chloro-N-hydroxybenzamide typically involves the bromination and chlorination of benzamide derivatives. One common method is the electrophilic aromatic substitution reaction, where bromine and chlorine are introduced to the benzamide ring under controlled conditions . The reaction conditions often include the use of solvents like dichloromethane and catalysts such as iron(III) chloride to facilitate the halogenation process.

Industrial Production Methods

In industrial settings, the production of 2-Bromo-4-chloro-N-hydroxybenzamide may involve large-scale halogenation reactions using automated reactors. The process is optimized for high yield and purity, with stringent control over reaction parameters such as temperature, pressure, and reagent concentrations.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-4-chloro-N-hydroxybenzamide undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form corresponding quinones.

Reduction: The compound can be reduced to remove halogen atoms or convert the hydroxyl group to a different functional group.

Substitution: Halogen atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Catalysts such as palladium on carbon (Pd/C) in the presence of hydrogen gas.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide in polar aprotic solvents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce dehalogenated benzamides.

Scientific Research Applications

2-Bromo-4-chloro-N-hydroxybenzamide has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its role in drug development, particularly in designing molecules with specific pharmacological effects.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-Bromo-4-chloro-N-hydroxybenzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and triggering downstream effects. For instance, it may inhibit certain enzymes involved in cell proliferation, leading to antiproliferative effects .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 2-bromo-4-chloro-N-hydroxybenzamide with key analogs identified in the evidence:

Compound Name	Substituents/Functional Groups	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Findings	Reference
2-Bromo-4-chloro-N-hydroxybenzamide	2-Br, 4-Cl, N-OH (benzamide core)	C₇H₅BrClNO₂	251.35 (calculated)	Hypothetical: Strong electron-withdrawing effects; enhanced acidity from N-OH group	N/A
4-Bromo-N-(2-nitrophenyl)benzamide	4-Br, N-(2-NO₂-C₆H₄)	C₁₃H₉BrN₂O₃	329.13	Crystallographic Planar structure with intermolecular hydrogen bonding
4-Bromo-N-cyclohexyl-2-methoxybenzamide	4-Br, 2-OCH₃, N-cyclohexyl	C₁₄H₁₈BrNO₂	336.20	Stability influenced by pH and temperature; lipophilic due to cyclohexyl group
4-Bromo-N-[2-methyl-5-(5-methylbenzoxazolyl)phenyl]benzamide	4-Br, N-(benzoxazole-substituted phenyl)	C₂₂H₁₇BrN₂O₂	421.29	High molecular weight; potential biological activity due to benzoxazole moiety
N-(4-Bromo-phenyl)-2-chloro-benzamide	4-Br, 2-Cl, NH-benzamide	C₁₃H₉BrClNO	315.58	Structural isomerism impacts crystallinity and melting point

Key Comparative Insights

Electronic Effects: The bromo and chloro substituents in 2-bromo-4-chloro-N-hydroxybenzamide are strong electron-withdrawing groups (EWGs), reducing electron density on the aromatic ring.

Hydrogen Bonding and Solubility :

• The N-hydroxy group in the target compound enhances hydrogen-bonding capacity, likely improving solubility in polar solvents compared to analogs like N-(4-bromo-phenyl)-2-chloro-benzamide , which lacks this feature .

The absence of such groups in the target compound may favor synthetic flexibility.

Crystallographic Behavior :

• Analogs like 4-bromo-N-(2-nitrophenyl)benzamide exhibit planar molecular geometries with intermolecular hydrogen bonds, a feature that could differ in the target compound due to its N-hydroxy group .

Notes

• Limitations : The absence of direct experimental data for 2-bromo-4-chloro-N-hydroxybenzamide necessitates reliance on structural analogs.
• Future Directions : Experimental validation of computational predictions and crystallographic studies are recommended to confirm inferred properties.